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Compound of Interest

Compound Name: 2'-Deoxytubercidin 5'-triphosphate

Cat. No.: B12402698 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2'-Deoxytubercidin 5'-triphosphate, also known as 7-deaza-2'-deoxyguanosine 5'-

triphosphate (7-deaza-dGTP), is a crucial analog of deoxyguanosine triphosphate (dGTP). Its

primary application in molecular biology is to mitigate challenges associated with GC-rich DNA

sequences, such as the formation of secondary structures that can impede polymerase chain

reaction (PCR) and DNA sequencing. This technical guide provides an in-depth overview of the

stability and optimal storage conditions for 2'-Deoxytubercidin 5'-triphosphate, offering

essential information for its effective use in research and development.

Physicochemical Properties
Understanding the fundamental properties of 2'-Deoxytubercidin 5'-triphosphate is essential

for its proper handling and storage.
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Property Value

Synonyms
7-deaza-2'-deoxyguanosine 5'-triphosphate, 7-

deaza-dGTP, dTuTP

Molecular Formula C₁₁H₁₇N₄O₁₃P₃

Molecular Weight 506.19 g/mol

Appearance
Clear, colorless to slightly yellow aqueous

solution

Supplied Form
Typically as a lithium or ammonium salt in an

aqueous solution.

Standard Concentration
Commonly available in 5 mM, 10 mM, or 100

mM solutions.

Stability Profile
The stability of 2'-Deoxytubercidin 5'-triphosphate is influenced by several factors, including

temperature, pH, and the presence of divalent cations. The primary degradation pathway for

deoxynucleoside triphosphates (dNTPs) is the hydrolysis of the triphosphate chain to the

corresponding diphosphate (dNDP) and monophosphate (dNMP) forms, which can inhibit DNA

polymerase activity.

Temperature Stability
Proper temperature control is the most critical factor in maintaining the integrity of 2'-
Deoxytubercidin 5'-triphosphate solutions.
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Storage Condition Recommended Duration Expected Degradation

-20°C (Long-term) At least 1 year

Less than 1% degradation per

year for dNTPs in a suitable

buffer.[1]

4°C (Short-term) Up to 15 days

Stable for short periods, but

not recommended for long-

term storage.[1][2]

Room Temperature < 24 hours (total)

Significant degradation can

occur. Prolonged exposure

should be strictly avoided.[3]

95°C (PCR conditions) Minutes

The half-life of the triphosphate

form is approximately 1 hour at

this temperature.[4]

pH Stability
The pH of the storage solution significantly impacts the rate of hydrolysis of the triphosphate

chain.

pH Range Stability

< 7.0
Acid-catalyzed hydrolysis is a major degradation

pathway for dNTPs.[2]

7.5 - 8.2
Optimal pH range for the stability of dNTP

solutions.[1][2]

8.0 - 10.5
A commercially available 7-deaza-dGTP product

is reported to be stable in this pH range.[3]

Freeze-Thaw Stability
Repeated freeze-thaw cycles can contribute to the degradation of dNTPs. It is advisable to

aliquot stock solutions into smaller, single-use volumes to minimize this effect. High-quality

dNTP preparations, particularly those supplied as lithium salts, can be more resistant to freeze-
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thaw cycles. Some commercial preparations of 7-deaza-dGTP are rated for up to 20 freeze-

thaw cycles.[3]

Recommended Storage Conditions
To ensure the long-term stability and performance of 2'-Deoxytubercidin 5'-triphosphate, the

following storage conditions are recommended:

Long-term storage: Store at a constant temperature of -20°C in a non-frost-free freezer.

Working solutions: Aliquot the stock solution into smaller volumes to avoid multiple freeze-

thaw cycles.

pH: Ensure the solution is buffered to a pH between 7.5 and 8.2 for optimal stability.

Divalent Cations: While magnesium (Mg²⁺) is a necessary cofactor for DNA polymerase,

excess free Mg²⁺ can promote dNTP degradation. Therefore, it is recommended to store

dNTPs in a solution with minimal free divalent cations.

Experimental Protocols
Stability-Indicating HPLC Method
A stability-indicating High-Performance Liquid Chromatography (HPLC) method is essential for

assessing the purity and degradation of 2'-Deoxytubercidin 5'-triphosphate. Ion-pair

reversed-phase chromatography is a commonly used technique for separating dNTPs from

their degradation products.

Objective: To separate and quantify 2'-Deoxytubercidin 5'-triphosphate and its potential

degradation products (7-deaza-dGDP and 7-deaza-dGMP).

Materials:

HPLC system with a UV detector

Reversed-phase C18 column (e.g., 4.6 x 150 mm, 2.6 µm particle size)

Mobile Phase A: 0.1 M Triethylammonium acetate (TEAA), pH 7.0
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Mobile Phase B: Acetonitrile

2'-Deoxytubercidin 5'-triphosphate sample

Reference standards for 7-deaza-dGDP and 7-deaza-dGMP (if available)

Procedure:

Sample Preparation: Dilute the 2'-Deoxytubercidin 5'-triphosphate sample to an

appropriate concentration (e.g., 100 µM) in nuclease-free water.

Chromatographic Conditions:

Flow Rate: 1.2 mL/min

Column Temperature: Ambient

Detection Wavelength: 260 nm

Injection Volume: 10 µL

Gradient:

0-5 min: 100% Mobile Phase A

5-20 min: Linear gradient to 20% Mobile Phase B

20-25 min: Hold at 20% Mobile Phase B

25-30 min: Return to 100% Mobile Phase A and re-equilibrate

Data Analysis: Identify and quantify the peaks corresponding to 2'-Deoxytubercidin 5'-
triphosphate, 7-deaza-dGDP, and 7-deaza-dGMP based on their retention times compared

to standards. Calculate the percentage of degradation.

Forced Degradation Study
Forced degradation studies are performed to understand the degradation pathways and to

validate the stability-indicating nature of the analytical method.
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Objective: To induce degradation of 2'-Deoxytubercidin 5'-triphosphate under various stress

conditions.

Procedure:

Acid Hydrolysis: Incubate the sample in 0.1 N HCl at 60°C for 2 hours.

Base Hydrolysis: Incubate the sample in 0.1 N NaOH at 60°C for 2 hours.

Oxidative Degradation: Treat the sample with 3% H₂O₂ at room temperature for 2 hours.

Thermal Degradation: Expose the sample to 80°C for 24 hours.

Photolytic Degradation: Expose the sample to UV light (254 nm) for 24 hours.

Analysis: Analyze the stressed samples using the stability-indicating HPLC method

described above to identify and quantify the degradation products.
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Caption: Workflow for Forced Degradation Study.
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Caption: Primary Degradation Pathway of 2'-Deoxytubercidin 5'-triphosphate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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